Cas no 2098070-50-7 (2-(5-cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine)

2-(5-Cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine is a heterocyclic amine derivative featuring a pyrazole core substituted with a cyclopropyl group and a pyridinyl moiety. This compound is of interest in medicinal chemistry due to its structural versatility, which allows for potential applications as a pharmacophore in drug discovery. The pyridine and pyrazole rings contribute to its ability to engage in hydrogen bonding and π-π interactions, enhancing binding affinity to biological targets. The cyclopropyl group may confer metabolic stability, while the primary amine functionality offers a handle for further derivatization. Its well-defined structure makes it a valuable intermediate for the synthesis of biologically active molecules.
2-(5-cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine structure
2098070-50-7 structure
Product Name:2-(5-cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine
CAS No:2098070-50-7
MF:C13H16N4
MW:228.292942047119
CID:5725490
PubChem ID:121211801
Update Time:2025-10-28

2-(5-cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-cyclopropyl-3-pyridin-3-ylpyrazol-1-yl)ethanamine
    • 2-(5-cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine
    • AKOS026721953
    • F2198-2286
    • 2098070-50-7
    • Inchi: 1S/C13H16N4/c14-5-7-17-13(10-3-4-10)8-12(16-17)11-2-1-6-15-9-11/h1-2,6,8-10H,3-5,7,14H2
    • InChI Key: KWABRCWXSNQTSV-UHFFFAOYSA-N
    • SMILES: N1(CCN)C(=CC(C2C=NC=CC=2)=N1)C1CC1

Computed Properties

  • Exact Mass: 228.137496527g/mol
  • Monoisotopic Mass: 228.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 56.7Ų

2-(5-cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine Pricemore >>

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C178781-100mg
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$ 115.00 2022-06-06
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Additional information on 2-(5-cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine

Comprehensive Overview of 2-(5-cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine (CAS No. 2098070-50-7)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-(5-cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine (CAS No. 2098070-50-7) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole and pyridine hybrid structure, is being extensively studied for its potential applications in targeting various biological pathways. Researchers are particularly intrigued by its cyclopropyl moiety, which often enhances metabolic stability and bioavailability, making it a promising candidate for further development.

The compound's CAS number 2098070-50-7 serves as a critical identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. Its systematic name, 2-(5-cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine, highlights the presence of a pyridine ring and a pyrazole core, both of which are common pharmacophores in drug design. These structural features are frequently associated with interactions with kinases, GPCRs, and other therapeutic targets, aligning with current trends in precision medicine and personalized therapies.

Recent advancements in AI-driven drug discovery have further propelled interest in compounds like 2-(5-cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine. Computational models predict its potential binding affinities and off-target effects, reducing the time and cost associated with traditional screening methods. This aligns with the growing demand for sustainable and efficient drug development processes, a topic frequently searched by professionals in the pharmaceutical industry.

Another area of exploration is the compound's potential role in neurodegenerative disease research. Given the increasing global prevalence of conditions like Alzheimer's and Parkinson's, molecules with central nervous system (CNS) permeability are highly sought after. The amine functionality in this compound may facilitate blood-brain barrier penetration, a key consideration for CNS-targeted therapies. This connection to neurological health is a trending topic in both academic and public forums.

From a synthetic chemistry perspective, the preparation of 2-(5-cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine involves multi-step organic transformations, including cyclization and amination reactions. These processes are often optimized using modern techniques like flow chemistry or microwave-assisted synthesis, which are frequently searched terms among chemists aiming to improve reaction yields and scalability. The compound's structural complexity also makes it an excellent case study for advanced organic synthesis courses.

In the context of green chemistry, researchers are investigating eco-friendly routes to synthesize this molecule, minimizing hazardous byproducts and energy consumption. This aligns with the broader pharmaceutical industry's shift toward environmentally responsible practices, a subject gaining traction in regulatory and investor circles. The compound's cyclopropyl group is particularly noteworthy, as it often requires careful synthetic planning to incorporate efficiently.

As the scientific community continues to explore the applications of CAS No. 2098070-50-7, its potential in cancer immunotherapy and inflammatory disorders is also under scrutiny. The pyridine-pyrazole scaffold is known to modulate immune responses, making it relevant to cutting-edge therapies like checkpoint inhibitors and cytokine modulators. These areas represent some of the most searched topics in contemporary biomedical research.

In summary, 2-(5-cyclopropyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-amine (CAS No. 2098070-50-7) is a versatile compound with broad implications across multiple therapeutic areas. Its unique structure, combined with modern computational and synthetic tools, positions it as a molecule of enduring interest in both academic and industrial settings. Future research will likely uncover additional applications, further solidifying its importance in the chemical and pharmaceutical sciences.

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